Cas no 2171883-61-5 (5,8-dioxaspiro3.4octan-6-ylmethyl methanesulfonate)

• Product Name: 5,8-dioxaspiro3.4octan-6-ylmethyl methanesulfonate
• CAS No: 2171883-61-5
• MF: C₈H₁₄O₅S
• MW: 222.258761882782
• CID: 6206723
• PubChem ID: 165845138
• Update Time: 2025-05-24

5,8-dioxaspiro3.4octan-6-ylmethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 5,8-dioxaspiro3.4octan-6-ylmethyl methanesulfonate
• 2171883-61-5
• 5,8-dioxaspiro[3.4]octan-6-ylmethyl methanesulfonate
• EN300-1614636

• Inchi： 1S/C8H14O5S/c1-14(9,10)12-6-7-5-11-8(13-7)3-2-4-8/h7H,2-6H2,1H3
• InChI Key： IMQNPPOCNZVTFH-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1COC2(CCC2)O1

Computed Properties

• Exact Mass: 222.05619472g/mol
• Monoisotopic Mass: 222.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.2Ų

Additional information on 5,8-dioxaspiro3.4octan-6-ylmethyl methanesulfonate

5,8-Dioxaspiro[3.4]octan-6-ylmethyl Methanesulfonate: A Comprehensive Overview

The compound with CAS No. 2171883-61-5, commonly referred to as 5,8-dioxaspiro[3.4]octan-6-ylmethyl methanesulfonate, is a unique organic compound with a complex structure that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The dioxaspiro framework in this molecule introduces additional complexity, making it a subject of interest for researchers exploring novel chemical architectures.

Recent studies have highlighted the potential of 5,8-dioxaspiro[3.4]octan-6-ylmethyl methanesulfonate in drug delivery systems due to its ability to act as a bioisostere in certain therapeutic agents. The methanesulfonate group attached to the spiro structure enhances its solubility and stability, making it a promising candidate for pharmacological applications. Researchers have also explored its role in click chemistry reactions, where its reactivity and selectivity have been optimized for the synthesis of bioactive molecules.

The synthesis of 5,8-dioxaspiro[3.4]octan-6-ylmethyl methanesulfonate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the dioxaspiro framework requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are critical for studying stereochemical effects in biological systems.

In terms of physical properties, 5,8-dioxaspiro[3.4]octan-6-ylmethyl methanesulfonate exhibits a melting point of approximately 120°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the biodegradation of 5,8-dioxaspiro[3.4]octan-6-ylmethyl methanesulfonate has been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation within 28 days, releasing innocuous byproducts such as carbon dioxide and water. This finding aligns with global efforts to develop eco-friendly chemical compounds that minimize environmental footprint.

Looking ahead, the potential applications of 5,8-dioxaspiro[3.4]octan-6-ylmethyl methanesulfonate are vast and continue to evolve with advancements in synthetic chemistry and materials science. Its unique structural features make it an ideal candidate for exploring new chemical reactions and developing innovative materials with tailored properties.